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Compound of Interest

Compound Name: VPC-13789

Cat. No.: B12410245

Essential Safety and Handling Guide for VPC-
13789

Disclaimer: This document provides essential safety and logistical information for handling
VPC-13789 based on available data and general laboratory safety principles for potent
compounds. A comprehensive Safety Data Sheet (SDS) for VPC-13789 is not publicly
available. Therefore, a thorough risk assessment must be conducted by researchers and their
institution's Environmental Health and Safety (EHS) department before beginning any work
with this compound.

VPC-13789 is a potent, selective, and orally bioavailable antiandrogen that acts as an inhibitor
of the androgen receptor (AR) binding function-3 (BF3) site.[1] It is utilized in research,
particularly in the study of castration-resistant prostate cancer.[1] Given its biological activity
and novelty, VPC-13789 should be handled with a high degree of caution to minimize exposure

to laboratory personnel.

Compound Information and Storage

A summary of the key chemical and storage information for VPC-13789 is provided below.[1]
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Property Value
Molecular Formula C1sH10F3N30
Molecular Weight 341.293
Appearance Powder

Long-term Storage (Powder)

2 years at -20°C

Solution Storage (in DMSO)

2 weeks at 4°C or 6 months at -80°C

Personal Protective Equipment (PPE)

The following table outlines the recommended minimum PPE for handling VPC-13789. The

level of PPE should be escalated based on the specific procedures and risk assessment.
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Operation Minimum PPE Requirement

- Disposable, solid-front lab coat with tight cuffs-

Double gloves (nitrile or other chemically
Weighing and Aliquoting (Powder) resistant material)- ANSI Z87.1 compliant safety

glasses with side shields or chemical splash

goggles- N95 or higher-rated respirator

- Disposable, solid-front lab coat with tight cuffs-
Double gloves (nitrile or other chemically
Solution Preparation and Handling resistant material)- ANSI Z87.1 compliant safety

glasses with side shields or chemical splash

goggles

- Disposable, solid-front lab coat with tight cuffs-
] Double gloves (nitrile or other chemically
Cell Culture and In Vitro Assays ] ) )
resistant material)- ANSI Z87.1 compliant safety

glasses with side shields

- Disposable, solid-front lab coat with tight cuffs-
Double gloves (nitrile or other chemically
) ] ] resistant material)- ANSI Z87.1 compliant safety
Animal Dosing and Handling o ) )
glasses with side shields or a face shield- N95
or higher-rated respirator (depending on the

route of administration)

Experimental Protocols and Handling Procedures

Adherence to a strict, step-by-step protocol is crucial for the safe handling of VPC-13789.

General Handling Precautions

o Designated Area: All work with VPC-13789, especially with the powdered form, should be
conducted in a designated area, such as a chemical fume hood or a powder containment
hood.

e Avoid Inhalation: Handle the powdered form of VPC-13789 with extreme care to avoid
generating dust.
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, before
leaving the laboratory, and before eating, drinking, or smoking.

Step-by-Step Handling Protocol

Preparation: Before starting, ensure all necessary PPE is donned correctly and all required
equipment and materials are within the containment area (e.g., chemical fume hood).

Equilibration: Allow the sealed vial of VPC-13789 to equilibrate to room temperature for at
least one hour before opening to prevent condensation.[1]

Weighing: Carefully weigh the desired amount of VPC-13789 powder in a chemical fume
hood. Use a disposable weighing paper or boat.

Solution Preparation: Prepare solutions on the day of use whenever possible.[1] If stock
solutions need to be prepared in advance, store them in tightly sealed vials as
recommended.[1]

Labeling: Clearly label all containers with the compound name, concentration, solvent, date,
and appropriate hazard warnings.

Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with VPC-13789. The appropriate decontamination solution will depend on the
solvent used and institutional guidelines.

Waste Disposal: Dispose of all contaminated waste, including gloves, weighing papers, and
empty vials, in a clearly labeled hazardous waste container.

Disposal Plan

All waste materials contaminated with VPC-13789 must be treated as hazardous chemical

waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, pipette tips, vials) in a
dedicated, sealed, and clearly labeled hazardous waste container.
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e Liquid Waste: Collect all liquid waste containing VPC-13789 in a sealed, leak-proof, and
clearly labeled hazardous waste container. Do not pour any waste down the drain.

o Disposal: All hazardous waste must be disposed of through your institution's EHS
department in accordance with local, state, and federal regulations.

Visualizations
Experimental Workflow for Handling VPC-13789
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Caption: A step-by-step workflow for the safe handling of VPC-13789 in a laboratory setting.

PPE Selection Logic for VPC-13789
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Caption: A decision-making diagram for selecting the appropriate PPE when working with VPC-
13789.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling VPC-
13789]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410245#personal-protective-equipment-for-
handling-vpc-13789]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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